Cas no 22041-22-1 (Butanoic acid,4-(dimethylamino)-, methyl ester)

• Product Name: Butanoic acid,4-(dimethylamino)-, methyl ester
• CAS No: 22041-22-1
• MF: C₇H₁₅NO₂
• MW: 145.199502229691
• CID: 267057
• PubChem ID: 210997
• Update Time: 2025-04-19

Butanoic acid,4-(dimethylamino)-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Butanoic acid,4-(dimethylamino)-, methyl ester
• 4-(Dimethylamino)butyric acid methyl ester
• BRN 1752007
• methyl 4-(dimethylamino)butanoate
• Butyric acid, 4-(dimethylamino)-, methyl ester
• 0-04-00-00413 (Beilstein Handbook Reference)
• DTXSID70944644
• 22041-22-1
• ZJEZSISCHHJCIO-UHFFFAOYSA-N
• Methyl 4-(dimethylamino)butyrate
• SCHEMBL713902

• Inchi： 1S/C7H15NO2/c1-8(2)6-4-5-7(9)10-3/h4-6H2,1-3H3
• InChI Key： ZJEZSISCHHJCIO-UHFFFAOYSA-N
• SMILES： O(C)C(CCCN(C)C)=O

Computed Properties

• Exact Mass: 145.11035
• Monoisotopic Mass: 145.11
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 5
• Complexity: 102
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 29.5Ų

Experimental Properties

• Density: 0.937
• Boiling Point: 172.6°Cat760mmHg
• Flash Point: 58.9°C
• Refractive Index: 1.429
• PSA: 29.54

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Tertiary amines